Disodium;4-[2-(4-sulfonatobutoxy)ethoxy]butane-1-sulfonate

• CAS No.: 72361-57-0
• Molecular Formula: C10H20Na2O8S2
• Molecular Weight: 378.4 g/mol
• IUPAC Name: disodium;4-[2-(4-sulfonatobutoxy)ethoxy]butane-1-sulfonate
• InChI: InChI=1S/C10H22O8S2.2Na/c11-19(12,13)9-3-1-5-17-7-8-18-6-2-4-10-20(14,15)16;;/h1-10H2,(H,11,12,13)(H,14,15,16);;/q;2*+1/p-2
• InChI Key: QEZZYMMBJGZAPG-UHFFFAOYSA-L
• Canonical SMILES: C(CCS(=O)(=O)[O-])COCCOCCCCS(=O)(=O)[O-].[Na+].[Na+]

Description

Disodium;4-[2-(4-sulfonatobutoxy)ethoxy]butane-1-sulfonate is a chemical compound with the molecular formula C10H20Na2O8S2. It is known for its unique structure, which includes two sulfonate groups and a butoxyethoxy chain. This compound is often used in various industrial and scientific applications due to its chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of disodium;4-[2-(4-sulfonatobutoxy)ethoxy]butane-1-sulfonate typically involves the reaction of 4-sulfonatobutoxyethanol with butane-1-sulfonyl chloride in the presence of a base such as sodium hydroxide. The reaction is carried out under controlled temperature and pH conditions to ensure the formation of the desired product.

Industrial Production Methods

In an industrial setting, the production of this compound may involve a continuous flow process where the reactants are fed into a reactor, and the product is continuously removed. This method allows for the efficient production of large quantities of the compound while maintaining high purity and consistency.

Chemical Reactions Analysis

Types of Reactions

Disodium;4-[2-(4-sulfonatobutoxy)ethoxy]butane-1-sulfonate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfonic acids.

Reduction: Reduction reactions can convert the sulfonate groups to sulfides.

Substitution: The sulfonate groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Substitution reactions often require catalysts and specific solvents to proceed efficiently.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation typically yields sulfonic acids, while reduction can produce sulfides.

Scientific Research Applications

Disodium;4-[2-(4-sulfonatobutoxy)ethoxy]butane-1-sulfonate has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in various organic synthesis reactions.

Biology: The compound can be used in biochemical assays and as a buffer in biological experiments.

Industry: The compound is used in the production of detergents, surfactants, and other industrial chemicals.

Mechanism of Action

The mechanism by which disodium;4-[2-(4-sulfonatobutoxy)ethoxy]butane-1-sulfonate exerts its effects involves its interaction with various molecular targets. The sulfonate groups can form ionic bonds with positively charged molecules, while the butoxyethoxy chain provides hydrophobic interactions. These properties allow the compound to act as a surfactant, emulsifier, or stabilizer in different applications.

Comparison with Similar Compounds

Similar Compounds

Disodium 4-[2-(4-sulfonatobutoxy)butane-1-sulfonate: This compound has a similar structure but lacks the ethoxy groups.

Disodium 4-[2-(4-sulfonatobutoxy)ethoxy]butane-1-sulfonate: This compound is identical in structure and properties.

Uniqueness

Disodium;4-[2-(4-sulfonatobutoxy)ethoxy]butane-1-sulfonate is unique due to its combination of sulfonate groups and butoxyethoxy chain, which provides both hydrophilic and hydrophobic properties. This makes it highly versatile and useful in a wide range of applications.